9-[(2E)-3-phenylprop-2-en-1-yl]-2-(2-pyridin-4-ylethyl)-2,9-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 9-[(E)-3-phenylprop-2-enyl]-2-(2-pyridin-4-ylethyl)-2,9-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C25H31N3O/c29-24-8-12-25(21-28(24)18-11-23-9-15-26-16-10-23)13-19-27(20-14-25)17-4-7-22-5-2-1-3-6-22/h1-7,9-10,15-16H,8,11-14,17-21H2/b7-4+
• InChI Key: RYTUSPWTDDECEN-QPJJXVBHSA-N
• Canonical SMILES: C1CC2(CCN(CC2)CC=CC3=CC=CC=C3)CN(C1=O)CCC4=CC=NC=C4
• Isomeric SMILES: C1CC2(CCN(CC2)C/C=C/C3=CC=CC=C3)CN(C1=O)CCC4=CC=NC=C4
• Molecular Formula: C25H31N3O
• Molecular Weight: 389.5 g/mol

Description

9-[(2E)-3-phenylprop-2-en-1-yl]-2-(2-pyridin-4-ylethyl)-2,9-diazaspiro[5.5]undecan-3-one is a useful research compound. Its molecular formula is C25H31N3O and its molecular weight is 389.5 g/mol. The purity is usually 95%.
The exact mass of the compound 9-[(2E)-3-phenylprop-2-en-1-yl]-2-(2-pyridin-4-ylethyl)-2,9-diazaspiro[5.5]undecan-3-one is 389.246712621 g/mol and the complexity rating of the compound is 540. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antihypertensive Activity

The compound 9-substituted 1-oxa-4,9-diazaspiro[5.5]undecan-3-ones demonstrated significant antihypertensive effects in spontaneously hypertensive rats. The activity was attributed to peripheral alpha 1-adrenoceptor blockade, suggesting potential for the development of new antihypertensive agents (Clark et al., 1983).

Synthesis Methodologies

A novel synthesis route for 3,9-diazaspiro[5.5]undecane derivatives via intramolecular spirocyclization of 4-substituted pyridines has been reported. This method allows for the efficient construction of these compounds, indicating the versatility of diazaspiro[5.5]undecanes in synthetic chemistry (Parameswarappa & Pigge, 2011).

Chemokine-Mediated Diseases Treatment

Compounds with a 3,9-diazaspiro[5.5]undecane core have been identified as CCR8 antagonists, demonstrating potential in the treatment of chemokine-mediated diseases such as asthma, chronic obstructive pulmonary disease, and rhinitis (Norman, 2007).

Multicomponent Reactions (MCRs)

Research into trifluoromethylated 8-oxa-2,4-diazaspiro[5.5]undecanes via one-pot MCRs has expanded the toolkit for synthesizing functionalized spirocyclic compounds, potentially useful for a variety of chemical and pharmacological applications (Li et al., 2014).